![molecular formula C16H20FN5OS2 B2606255 N-(4-fluorobenzyl)-2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide CAS No. 1105251-39-5](/img/structure/B2606255.png)
N-(4-fluorobenzyl)-2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
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Description
N-(4-fluorobenzyl)-2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H20FN5OS2 and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Anticonvulsant Agents : Liu et al. (2016) synthesized new benztriazoles with mercapto-triazole and other heterocycle substituents, evaluating their anticonvulsant activity. Compounds showed promising results in the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures tests, indicating potential as anticonvulsant agents. (Liu et al., 2016)
Antimicrobial Activities : A study by Xia (2015) on novel 1,3,4-thiadiazole amide compounds containing piperazine revealed inhibitory effects against Xanthomonas campestris pv. oryzae, suggesting antimicrobial potential. (Xia, 2015)
Anticancer Screening
- Anticancer Properties : Abu-Melha (2021) explored the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, showing cytotoxic activities against breast cancer cell lines. This highlights the compound's potential in cancer therapy. (Abu-Melha, 2021)
Antimicrobial and Antifungal Evaluation
- Antimicrobial and Antifungal Activities : Al-Harthy et al. (2018) reported the synthesis of 5-fluoro-6-(4-methylpiperazin-1-yl)-substituted phenylbenzo[d]thiazoles, showcasing significant bacterial growth inhibition against Gram-positive bacteria, highlighting their antimicrobial potential. (Al-Harthy et al., 2018)
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-[[5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H20FN5OS2/c1-21-6-8-22(9-7-21)15-19-20-16(25-15)24-11-14(23)18-10-12-2-4-13(17)5-3-12/h2-5H,6-11H2,1H3,(H,18,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDELXAGTIHKPDD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NN=C(S2)SCC(=O)NCC3=CC=C(C=C3)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FN5OS2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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